1-Methyl-3-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]-1,2-dihydropyrazin-2-one

• IUPAC Name: 1-methyl-3-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrazin-2-one
• InChI: InChI=1S/C17H19F3N4O2/c1-23-10-7-21-15(16(23)25)24-8-5-12(6-9-24)11-26-14-4-2-3-13(22-14)17(18,19)20/h2-4,7,10,12H,5-6,8-9,11H2,1H3
• InChI Key: HEVBRYGWHYBTSS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)N2CCC(CC2)COC3=CC=CC(=N3)C(F)(F)F
• Molecular Formula: C17H19F3N4O2
• Molecular Weight: 368.35 g/mol
• CAS No.: 2202246-26-0

Description

1-Methyl-3-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]-1,2-dihydropyrazin-2-one is a useful research compound. Its molecular formula is C17H19F3N4O2 and its molecular weight is 368.36. The purity is usually 95%.
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Scientific Research Applications

Stereochemistry and Synthesis Improvements

Stereochemistry of Nucleophilic Displacements

Studies on the displacement chemistry of related substrates have led to improved synthesis methods for key precursors like LY335979, which shares structural motifs with the specified compound. These advancements highlight the thermodynamically controlled product stereochemistry and offer practical approaches to complex molecules (Barnett et al., 2004).

Building Blocks for Synthetic Chemistry

Azirine Strategy for Aminopyrroles

Utilizing trifluoromethyl-containing building blocks, researchers have developed strategies for preparing trifluoromethyl-substituted aminopyrroles, demonstrating the utility of similar compounds in synthetic chemistry (Khlebnikov et al., 2018).

Supramolecular Chemistry

Carboxylic Acid-Pyridine Supramolecular Synthon

The analysis of crystal structures of pyrazinic acid and its isomers has shed light on the occurrence of specific supramolecular synthons, guiding the design of future crystal engineering strategies. This research underscores the significance of understanding intermolecular interactions in the development of novel materials (Vishweshwar et al., 2002).

Antiradical Activity and Gene Delivery

Antiradical Activity and Gene Delivery Agents

1,4-Dihydropyridine derivatives, including those with structural similarities to the compound , have been explored for their self-assembling properties, ability to bind plasmid DNA, and antiradical activity. This research illustrates the potential of such compounds in biomedical applications, including drug delivery and antioxidant therapy (Pajuste et al., 2013).